![molecular formula C6H8Cl2O5 B1173776 4,4/'-Dimethoxybenzil CAS No. 126-42-2](/img/no-structure.png)
4,4/'-Dimethoxybenzil
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4,4’-Dimethoxybenzil is a chemical compound with the molecular formula C16H14O4 . It is also known by other names such as p,p’-Dimethoxybenzil, Anisil, p-Anisil, Ethanedione, bis(4-methoxyphenyl)-, and Bis(4-methoxyphenyl)ethanedione . It has been identified as a human intestinal carboxyl esterase (hiCE) inhibitor .
Molecular Structure Analysis
The molecular structure of 4,4’-Dimethoxybenzil consists of two phenyl rings each substituted with a methoxy group and connected by a carbonyl bridge . The IUPAC Standard InChI is InChI=1S/C16H14O4/c1-19-13-7-3-11(4-8-13)15(17)16(18)12-5-9-14(20-2)10-6-12/h3-10H,1-2H3 .Physical And Chemical Properties Analysis
4,4’-Dimethoxybenzil is a solid substance . It has a molecular weight of 270.28 . The melting point is reported to be between 132-134 °C .Mechanism of Action
Safety and Hazards
properties
CAS RN |
126-42-2 |
---|---|
Product Name |
4,4/'-Dimethoxybenzil |
Molecular Formula |
C6H8Cl2O5 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.